Cas no 5468-17-7 ( )

  structure
  structure
Product Name: 
CAS No:5468-17-7
MF:C16H15ClN2O2
MW:302.755502939224
CID:942528
PubChem ID:230453
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chlorophenyl)-3-phenylbutanediamide
    • (+-)-erythro-3-phenyl-2-(4-chloro-phenyl)-succinic acid diamide
    • (+-)-erythro-3-Phenyl-2-(4-chlor-phenyl)-bernsteinsaeure-diamid
    • AC1L5JJT
    • AC1Q3NB4
    • AG-J-73040
    • AR-1C7718
    • CTK5A2253
    • NSC25369
    • NSC-25369
    • 5468-17-7
    • DTXSID10282294
    •  
    • Inchi: 1S/C16H15ClN2O2/c17-12-8-6-11(7-9-12)14(16(19)21)13(15(18)20)10-4-2-1-3-5-10/h1-9,13-14H,(H2,18,20)(H2,19,21)
    • InChI Key: AZDOZGYXOAOENF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C(N)=O)C(C(N)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 302.08235
  • Monoisotopic Mass: 302.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 86.2Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 556.4°C at 760 mmHg
  • Flash Point: 290.3°C
  • Refractive Index: 1.624
  • PSA: 86.18
  • LogP: 3.57860
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